Cas no 1516877-44-3 (ethyl 2-amino-2-(1-methyl-1H-pyrazol-5-yl)acetate)
Ethyl 2-amino-2-(1-methyl-1H-pyrazol-5-yl)acetate is a versatile intermediate in organic synthesis, particularly valued for its pyrazole-containing structure, which is integral to the development of pharmaceuticals and agrochemicals. The compound features an ester group and an amino functionality, enabling further derivatization through reactions such as amidation, hydrolysis, or condensation. Its 1-methylpyrazole moiety enhances stability and influences reactivity in heterocyclic chemistry. This compound is useful in constructing biologically active molecules, including potential kinase inhibitors or antimicrobial agents. High purity and well-defined stereochemistry make it a reliable building block for research and industrial applications requiring precise molecular frameworks.
1516877-44-3 structure
Product Name:ethyl 2-amino-2-(1-methyl-1H-pyrazol-5-yl)acetate
CAS No:1516877-44-3
MF:C8H13N3O2
MW:183.207721471786
MDL:MFCD26692372
CID:5302152
PubChem ID:83439139
Update Time:2025-06-06
ethyl 2-amino-2-(1-methyl-1H-pyrazol-5-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-5-acetic acid, α-amino-1-methyl-, ethyl ester
- EN300-891793
- 1516877-44-3
- ethyl 2-amino-2-(1-methyl-1H-pyrazol-5-yl)acetate
-
- MDL: MFCD26692372
- Inchi: 1S/C8H13N3O2/c1-3-13-8(12)7(9)6-4-5-10-11(6)2/h4-5,7H,3,9H2,1-2H3
- InChI Key: FKVRGKLXZAAEAC-UHFFFAOYSA-N
- SMILES: O(CC)C(C(C1=CC=NN1C)N)=O
Computed Properties
- Exact Mass: 183.100776666g/mol
- Monoisotopic Mass: 183.100776666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 70.1Ų
Experimental Properties
- Density: 1.24±0.1 g/cm3(Predicted)
- Boiling Point: 287.6±25.0 °C(Predicted)
- pka: 6.77±0.50(Predicted)
ethyl 2-amino-2-(1-methyl-1H-pyrazol-5-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-891793-0.05g |
ethyl 2-amino-2-(1-methyl-1H-pyrazol-5-yl)acetate |
1516877-44-3 | 95.0% | 0.05g |
$851.0 | 2025-02-21 | |
| Enamine | EN300-891793-0.1g |
ethyl 2-amino-2-(1-methyl-1H-pyrazol-5-yl)acetate |
1516877-44-3 | 95.0% | 0.1g |
$892.0 | 2025-02-21 | |
| Enamine | EN300-891793-0.25g |
ethyl 2-amino-2-(1-methyl-1H-pyrazol-5-yl)acetate |
1516877-44-3 | 95.0% | 0.25g |
$933.0 | 2025-02-21 | |
| Enamine | EN300-891793-0.5g |
ethyl 2-amino-2-(1-methyl-1H-pyrazol-5-yl)acetate |
1516877-44-3 | 95.0% | 0.5g |
$974.0 | 2025-02-21 | |
| Enamine | EN300-891793-1.0g |
ethyl 2-amino-2-(1-methyl-1H-pyrazol-5-yl)acetate |
1516877-44-3 | 95.0% | 1.0g |
$1014.0 | 2025-02-21 | |
| Enamine | EN300-891793-2.5g |
ethyl 2-amino-2-(1-methyl-1H-pyrazol-5-yl)acetate |
1516877-44-3 | 95.0% | 2.5g |
$1988.0 | 2025-02-21 | |
| Enamine | EN300-891793-5.0g |
ethyl 2-amino-2-(1-methyl-1H-pyrazol-5-yl)acetate |
1516877-44-3 | 95.0% | 5.0g |
$2940.0 | 2025-02-21 | |
| Enamine | EN300-891793-10.0g |
ethyl 2-amino-2-(1-methyl-1H-pyrazol-5-yl)acetate |
1516877-44-3 | 95.0% | 10.0g |
$4360.0 | 2025-02-21 | |
| Enamine | EN300-891793-1g |
ethyl 2-amino-2-(1-methyl-1H-pyrazol-5-yl)acetate |
1516877-44-3 | 1g |
$1014.0 | 2023-09-01 | ||
| Enamine | EN300-891793-5g |
ethyl 2-amino-2-(1-methyl-1H-pyrazol-5-yl)acetate |
1516877-44-3 | 5g |
$2940.0 | 2023-09-01 |
ethyl 2-amino-2-(1-methyl-1H-pyrazol-5-yl)acetate Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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